![molecular formula C18H20ClFN2O2S B4426738 1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine](/img/structure/B4426738.png)
1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine
Overview
Description
1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential application in drug development. The compound has been shown to exhibit promising pharmacological properties, making it a subject of interest for researchers.
Mechanism of Action
The mechanism of action of 1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine is not well understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of various enzymes, as mentioned above. The compound has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain, which are involved in the regulation of mood, behavior, and cognition. The compound has also been shown to exhibit neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine in lab experiments include its potential as a lead compound for drug development. The compound has been shown to exhibit promising pharmacological properties, making it a subject of interest for researchers. However, the limitations of using the compound include its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine. One potential direction is the development of novel drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is the investigation of the compound's potential as an antioxidant and anti-inflammatory agent. Furthermore, the compound's potential as a lead compound for the development of new enzyme inhibitors should also be explored.
Scientific Research Applications
1-benzyl-4-[(2-chloro-6-fluorobenzyl)sulfonyl]piperazine has been extensively studied for its potential application in drug development. It has been shown to exhibit inhibitory activity against various enzymes such as monoamine oxidase A and B, acetylcholinesterase, and butyrylcholinesterase. These enzymes are involved in the regulation of various physiological processes and their inhibition can lead to the development of drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-benzyl-4-[(2-chloro-6-fluorophenyl)methylsulfonyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClFN2O2S/c19-17-7-4-8-18(20)16(17)14-25(23,24)22-11-9-21(10-12-22)13-15-5-2-1-3-6-15/h1-8H,9-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBHKPXWWRRIAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)CC3=C(C=CC=C3Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.